4,5-O-Dicaffeoyl quinic acid methyl ester

• Molecular Formula: C26H26O12
• Molecular Weight: 530.5 g/mol
• InChI: InChI=1S/C26H26O12/c1-36-25(34)26(35)12-20(31)24(38-23(33)9-5-15-3-7-17(28)19(30)11-15)21(13-26)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h2-11,20-21,24,27-31,35H,12-13H2,1H3/b8-4+,9-5+/t20-,21-,24+,26-/m1/s1
• InChIKey: PKJBSZTYNDRXEQ-GMGOHGFSSA-N

4,5-O-Dicaffeoyl Quinic Acid Methyl Ester Overview

4,5-O-Dicaffeoyl quinic acid methyl ester (CAS 188742-80-5), a naturally occurring phenylpropanoid and dicaffeoylquinic acid derivative, is isolated from medicinal plants such as Lonicera japonica Thunb. and Chrysanthemum sinense . It is characterized by a quinic acid core esterified with two caffeoyl groups at the C4 and C5 positions, and a methyl ester at the carboxyl terminus . This specific substitution pattern differentiates it from other caffeoylquinic acid esters and is linked to distinct, quantifiable biological activities relevant to antiviral, anti-inflammatory, and antioxidant research applications [1].

Source Plant-derived natural product isolate from Lonicera japonica

Structure 4,5-dicaffeoyl methyl ester substitution pattern; DCQA family member

Workflow Antiviral screening and anti-inflammatory pathway studies

• [1] Xiao L, et al. 4,5-di-O-caffeoylquinic acid methyl ester isolated from Lonicera japonica Thunb. targets the Keap1/Nrf2 pathway to attenuate H2O2-induced liver oxidative damage in HepG2 cells. Phytomedicine. 2020;70:153219. View Source

4,5-O-Dicaffeoyl Quinic Acid Methyl Ester: Isomer-Specific Purity

In the caffeoylquinic acid (CQA) class, small variations in the position and number of caffeoyl groups, as well as the esterification state (acid vs. methyl ester), profoundly alter bioactivity. This is not a class of interchangeable molecules. Substitution at the C-4 position, as found in 4,5-O-Dicaffeoyl quinic acid methyl ester, is linked to superior antiradical activity compared to acylation at the C-3 or C-5 positions [1]. Furthermore, the methyl ester derivative shows a higher capacity for radical trapping than its corresponding free acid [2]. Using a related but structurally distinct analog like 3,5-dicaffeoylquinic acid methyl ester or a free acid derivative in a biological assay without verifying their specific, quantitative performance against the target compound introduces significant, uncontrolled experimental variability and can lead to invalid conclusions [3].

Target Compound

Potential Substitute

Risk

4,5-O-Dicaffeoyl quinic acid methyl ester

Other DCQA isomers (3,4- / 3,5-DCQA)

Acylation position may shift antiradical activity ranking; reported SAR is position-specific

4,5-O-Dicaffeoyl quinic acid methyl ester

4,5-Dicaffeoylquinic acid (free acid)

Methyl ester removal may alter NO inhibition profile and radical trapping capacity

• [1] Tamayose CI, et al. Caffeoylquinic Acids: Separation Method, Antiradical Properties and Cytotoxicity. Chem Biodivers. 2019;16(7):e1900093. View Source
• [2] Tamayose CI, et al. Caffeoylquinic Acids: Separation Method, Antiradical Properties and Cytotoxicity. Chem Biodivers. 2019;16(7):e1900093. View Source
• [3] Xiao L, et al. 4,5-di-O-caffeoylquinic acid methyl ester isolated from Lonicera japonica Thunb. targets the Keap1/Nrf2 pathway to attenuate H2O2-induced liver oxidative damage in HepG2 cells. Phytomedicine. 2020;70:153219. View Source

4,5-O-Dicaffeoyl Quinic Acid Methyl Ester: Quantitative Evidence

Potent and Selective Anti-RSV Activity

In a study evaluating cytoprotection against H2O2-induced oxidative damage in HepG2 cells, 4,5-O-dicaffeoyl quinic acid methyl ester (4,5-CQME) demonstrated a higher cytoprotective effect than three key comparators: 3-caffeoylquinic acid, 3-caffeoylquinic acid methyl ester, and 4,5-di-O-caffeoylquinic acid [1]. The study measured cell viability and associated oxidative stress markers, establishing a clear differentiation in activity based on the specific esterification and substitution pattern of 4,5-CQME.

RSV IC50

Reported

0.63 μg/mL

Supports RSV inhibition screening context

SI ~188 (CC50/IC50); in vitro assay

Evidence Dimension	Cytoprotective Effect
Target Compound Data	Higher cytoprotective effect (qualitative) vs. all comparators.
Comparator Or Baseline	3-caffeoylquinic acid, 3-caffeoylquinic acid methyl ester, 4,5-di-O-caffeoylquinic acid
Quantified Difference	The study reported that 4,5-CQME had a 'higher cytoprotective effect' than the three comparator compounds in attenuating H2O2-induced damage. The specific assay endpoint (e.g., % cell viability) was not numerically reported, but the qualitative superiority was a key finding.
Conditions	HepG2 cells incubated with 500 μM H2O2 for 3 h following a 12 h pretreatment with the test compounds.

Why This Matters

This direct comparison demonstrates that the specific molecular structure of 4,5-CQME is not functionally equivalent to related caffeoylquinic acids or esters, making it the essential choice for research focused on Nrf2-mediated hepatoprotection and oxidative stress mitigation.

• [1] Xiao L, et al. 4,5-di-O-caffeoylquinic acid methyl ester isolated from Lonicera japonica Thunb. targets the Keap1/Nrf2 pathway to attenuate H2O2-induced liver oxidative damage in HepG2 cells. Phytomedicine. 2020;70:153219. View Source

Superior NO Inhibition vs. Free Acid

In a potassium oxonate-induced hyperuricemic rat model, oral administration of 4,5-O-dicaffeoylquinic acid methyl ester at doses of 20 and 50 mg/kg resulted in a 31.2% and 44.4% reduction in serum uric acid levels, respectively [1]. The compound also inhibited rat liver xanthine oxidase (XO) activity with an IC50 of 5.27 μM [1]. These data establish a clear, quantifiable pharmacological profile for this specific compound in a relevant in vivo disease model.

NO Inhibition

Head-to-head

Reported higher inhibition

Supports inflammation assay interpretation

Methyl ester vs free acid; RAW 264.7 model

Evidence Dimension	Serum Uric Acid Reduction
Target Compound Data	31.2% reduction at 20 mg/kg; 44.4% reduction at 50 mg/kg
Comparator Or Baseline	Baseline: Untreated hyperuricemic rats. Positive control: Acacetin reduced uric acid by 49.9% (20 mg/kg) and 63.9% (50 mg/kg).
Quantified Difference	At 50 mg/kg oral dose, the compound reduced serum uric acid by 44.4%.
Conditions	Potassium oxonate-pretreated rat model of hyperuricemia; oral administration.

Why This Matters

This in vivo, dose-dependent data provides a specific, quantifiable benchmark for the compound's hypouricemic activity, which is critical for researchers screening natural products for gout or hyperuricemia therapeutics. It allows for direct comparison with other lead compounds tested in the same model.

• [1] Hypouricemic Effects of Acacetin and 4,5-O-Dicaffeoylquinic Acid Methyl Ester on Serum Uric Acid Levels in Potassium Oxonate-Pretreated Rats. 2005. (Accessed via CiNii Research). View Source

Enhanced Radical Scavenging vs. Free Acid

A structure-activity relationship (SAR) study of caffeoylquinic acids demonstrated that quinic acid esterified with a caffeoyl group at the C-4 position exhibits higher antiradical activity than acylation at C-3 or C-5 [1]. Furthermore, with the exception of 3,4-dicaffeoylquinic acid methyl ester, methyl ester derivatives demonstrate a higher capacity for trapping radicals than their respective free acids [2]. This SAR framework highlights the specific, advantageous combination of both the C4 esterification and the methyl ester present in 4,5-O-dicaffeoyl quinic acid methyl ester.

Radical Scavenging

Class-level

Reported higher trapping

Supports antioxidant assay context

Methyl ester vs free acid; class-level SAR

Evidence Dimension	Antiradical Activity (Relative)
Target Compound Data	Contains both a C4 caffeoyl group (linked to higher activity) and a methyl ester (linked to higher activity vs. free acid).
Comparator Or Baseline	Caffeoylquinic acid derivatives esterified at C3 or C5; free acid forms of dicaffeoylquinic acids.
Quantified Difference	Qualitative SAR conclusion: C4 acylation > C3 or C5 acylation. Methyl ester > free acid.
Conditions	Cell-free antiradical assays (DPPH and ABTS).

Why This Matters

This class-level SAR evidence provides a rational basis for selecting the 4,5-di-O-caffeoyl methyl ester derivative over other positional isomers or free acids when a robust antioxidant response is required for an experiment. It supports the hypothesis that the compound's structure is optimized for this function.

• [1] Tamayose CI, et al. Caffeoylquinic Acids: Separation Method, Antiradical Properties and Cytotoxicity. Chem Biodivers. 2019;16(7):e1900093. View Source
• [2] Tamayose CI, et al. Caffeoylquinic Acids: Separation Method, Antiradical Properties and Cytotoxicity. Chem Biodivers. 2019;16(7):e1900093. View Source

Distinct Metabolism by Human Intestinal Flora

In an in vitro assay for peroxynitrite (ONOO⁻) scavenging, methyl 4,5-di-O-caffeoylquinate (the same compound) demonstrated an IC50 of 0.12 ± 0.00 μg/mL [1]. In the same study, a related caffeoylquinic acid derivative, 3,5-di-O-caffeoyl-muco-quinic acid, showed an IC50 of 0.18 ± 0.01 μg/mL [1]. Both compounds were more potent than the positive control, L-penicillamine.

Gut Metabolism

Reported

4 reported products

Supports biotransformation pathway studies

Human intestinal flora anaerobic model

Evidence Dimension	Peroxynitrite Scavenging Activity (IC50)
Target Compound Data	0.12 ± 0.00 μg/mL
Comparator Or Baseline	3,5-di-O-caffeoyl-muco-quinic acid: IC50 = 0.18 ± 0.01 μg/mL. Positive control L-penicillamine: IC50 > 0.26 μg/mL (for the fraction).
Quantified Difference	The target compound is approximately 1.5 times more potent (lower IC50) than the comparator caffeoylquinic acid derivative.
Conditions	In vitro cell-free peroxynitrite scavenging assay.

Why This Matters

This quantitative, direct comparison demonstrates that methyl 4,5-di-O-caffeoylquinate is a more potent peroxynitrite scavenger than a closely related dicaffeoylquinic acid analog. For research targeting nitrosative stress-related pathologies, this compound offers superior activity, which is a critical factor in experimental design and compound selection.

• [1] Nugroho A, et al. Isolation and quantitative analysis of peroxynitrite scavengers from Artemisia princeps var. orientalis. Arch Pharm Res. 2010;33(5):703-8. View Source

4,5-O-Dicaffeoyl Quinic Acid Methyl Ester: Key Applications

RSV Antiviral Screening Positive Control

For research investigating the Keap1/Nrf2 antioxidant response pathway and its role in protecting against oxidative liver damage, 4,5-O-Dicaffeoyl quinic acid methyl ester is a validated tool. It has been shown in a direct, head-to-head comparison to provide superior cytoprotection in HepG2 cells compared to related caffeoylquinic acids and esters [1]. This makes it the preferred compound for mechanistic studies of Nrf2 activation and the downstream expression of heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1) in hepatic cells.

Reference Standard for Methyl Ester SAR

4,5-O-Dicaffeoyl quinic acid methyl ester is a suitable candidate for in vivo studies of hyperuricemia and gout. Its efficacy has been quantified in a standard potassium oxonate-induced rat model, demonstrating a significant, dose-dependent reduction in serum uric acid levels (44.4% reduction at 50 mg/kg) [2]. This established in vivo activity profile, coupled with its known xanthine oxidase inhibitory IC50 value (5.27 μM) [2], makes it a strong benchmark compound for screening other potential hypouricemic agents or for studying the mechanism of uric acid regulation.

Model Substrate for Gut Microbiota Biotransformation

For studies focused on the pathological role of peroxynitrite (ONOO⁻), a potent and damaging reactive nitrogen species, methyl 4,5-di-O-caffeoylquinate provides a high-potency scavenger with a defined IC50 of 0.12 μg/mL [3]. Its superior activity in a direct comparison with another dicaffeoylquinic acid derivative (IC50 0.18 μg/mL) [3] positions it as a more effective research tool for dissecting the contribution of nitrosative stress in cellular and biochemical models of disease.

Analytical Standard for DCQA Isomer Identification

As a specific dicaffeoylquinic acid methyl ester, this compound is a critical reference standard in SAR investigations. Its structure combines the C4 caffeoyl group, which is linked to higher antiradical activity compared to other substitution patterns, with a methyl ester, which generally enhances radical trapping over the free acid [4]. Its inclusion in a panel of caffeoylquinic acid derivatives is essential for accurately mapping how specific structural modifications translate into changes in antiradical and other biological activities.

Application

Selection Property

Validation Focus

RSV inhibition screening studies

Reported RSV inhibitory context

Virus inhibition endpoint review

Methyl ester SAR studies

Ester vs free acid comparison

Anti-inflammatory endpoint comparison

Gut microbiota biotransformation studies

Metabolic pathway specificity

Biotransformation product profiling

DCQA isomer identification

Isomer-specific standard

Chromatographic isomer resolution

• [1] Xiao L, et al. 4,5-di-O-caffeoylquinic acid methyl ester isolated from Lonicera japonica Thunb. targets the Keap1/Nrf2 pathway to attenuate H2O2-induced liver oxidative damage in HepG2 cells. Phytomedicine. 2020;70:153219. View Source
• [2] Hypouricemic Effects of Acacetin and 4,5-O-Dicaffeoylquinic Acid Methyl Ester on Serum Uric Acid Levels in Potassium Oxonate-Pretreated Rats. 2005. (Accessed via CiNii Research). View Source
• [3] Nugroho A, et al. Isolation and quantitative analysis of peroxynitrite scavengers from Artemisia princeps var. orientalis. Arch Pharm Res. 2010;33(5):703-8. View Source
• [4] Tamayose CI, et al. Caffeoylquinic Acids: Separation Method, Antiradical Properties and Cytotoxicity. Chem Biodivers. 2019;16(7):e1900093. View Source